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Compound of Interest

Compound Name: 6-Bromopicolinic acid

Cat. No.: B189399

In-Depth Technical Guide to 6-Bromopicolinic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromopicolinic acid, a key
building block in organic synthesis, particularly in the development of novel pharmaceuticals
and complex molecular architectures. This document details its fundamental chemical
properties, a robust synthesis protocol, and its application in the formation of chiral ligands.

Core Molecular and Physical Data

6-Bromopicolinic acid, also known as 6-bromo-2-pyridinecarboxylic acid, is a halogenated
derivative of picolinic acid. Its chemical structure, featuring a carboxylic acid and a bromine
atom on the pyridine ring, makes it a versatile reagent for a variety of chemical transformations.

The key quantitative data for 6-Bromopicolinic acid are summarized in the table below for
easy reference and comparison.
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Parameter Value

Molecular Formula CeHaBrNO2[1]

Molecular Weight 202.01 g/mol [1]

CAS Number 21190-87-4

Melting Point 192-194 °C

Appearance White to off-white solid/powder
Synonyms 6-Bromopyridine-2-carboxylic acid

Synthesis of 6-Bromopicolinic Acid: An
Experimental Protocol

The following protocol for the synthesis of 6-Bromopicolinic acid is adapted from established
methodologies, such as the oxidation of 6-bromo-2-methylpyridine.[2] This method provides a
reliable route to high-purity 6-Bromopicolinic acid suitable for research and development

purposes.

Reaction Scheme
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Reactants

6-Bromo-2-methylpyridine

Oxidation

Potassium Permanganate (KMnOa)

Products & Workup

- Post-reaction
Water (H20) —Sm—vem—L 6-Bromopicolinic Acid ————— > Filtration —® Acidification (HCI) to pH 1.5-2 —® Isolation (Filtration, Washing, Drying)

Reaction Conditions

Temperature: 60-65°C

Reaction Time: 6 hours

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 6-Bromopicolinic acid.

Materials and Equipment

e 6-bromo-2-methylpyridine

Potassium permanganate (KMnOa)

10% Hydrochloric acid (HCI)

Water

Reaction flask equipped with a mechanical stirrer, thermometer, and condenser
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Heating mantle

Filtration apparatus (e.g., Buchner funnel)

pH meter or pH paper

Procedure

Reaction Setup: In a reaction flask, combine 6-bromo-2-methylpyridine (e.g., 28.6 g) and
water (e.g., 600 mL).[2]

Heating: Begin stirring the mixture and heat it to 60°C.[2]

Addition of Oxidant: Once the temperature is stable, add potassium permanganate (e.g.,
68.3 g) in batches over a period of time.[2]

Reaction: After the addition is complete, maintain the reaction temperature and continue
stirring for 6 hours.[2]

Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature.
Filter the reaction mixture to remove manganese dioxide precipitate.[2]

Acidification: Adjust the pH of the filtrate to 1.5-2 using a 10% solution of hydrochloric acid.
This will cause the 6-Bromopicolinic acid to precipitate out of the solution.[2]

Isolation: Collect the white solid product by filtration. Wash the solid with cold water and then
dry it thoroughly.[2]

Purity Analysis: The purity of the obtained 6-Bromopicolinic acid can be assessed using
techniques such as High-Performance Liquid Chromatography (HPLC).[2]

Application in Organic Synthesis: A Workflow
Example

6-Bromopicolinic acid is a valuable precursor in the synthesis of more complex molecules. A

notable application is in the preparation of chiral 2,2'-dipyridylamines, which are important
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ligands in asymmetric catalysis. The following diagram illustrates the logical workflow for this
synthetic application.

Workflow: Synthesis of Chiral 2,2'-Dipyridylamines

Step 1: Carboxylic Acid Activation

\ Step 2: Amide Coupling

Step 3: Cross-Coupling Reaction

[ ] Gyndine-z-borunic acid derivauve] [ Palladium Catalyst (e.g., Pd(PPhs)s) and Base ]

Suzuki Cross-Coupling

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b189399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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